Cas no 1235034-76-0 (Methyl 2-amino-5-iodothiazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-iodothiazole-4-carboxylate
• CAS No: 1235034-76-0
• MF: C₅H₅IN₂O₂S
• MW: 284.074871778488
• CID: 4564101
• PubChem ID: 59447673
• Update Time: 2025-07-02

Methyl 2-amino-5-iodothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-iodothiazole-4-carboxylate
• methyl 2-amino-5-iodo-1,3-thiazole-4-carboxylate
• methyl 2-amino--5-iodothiazole-4-carboxylate
• F70107
• Methyl 2-imino-5-iodo-2,3-dihydrothiazole-4-carboxylate
• DB-142855
• EN300-6511436
• RHMPVMCGXIVDJM-UHFFFAOYSA-N
• methyl2-amino-5-iodothiazole-4-carboxylate
• CS-0301870
• 1235034-76-0
• SCHEMBL2476214
• Methyl 2-amino-5-iodothiazole-4-carboxylate

• Inchi： 1S/C5H5IN2O2S/c1-10-4(9)2-3(6)11-5(7)8-2/h1H3,(H2,7,8)
• InChI Key： RHMPVMCGXIVDJM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)N=C(N)S1

Computed Properties

• Exact Mass: 283.91165g/mol
• Monoisotopic Mass: 283.91165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 363.0±22.0 °C at 760 mmHg
• Flash Point: 173.3±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-amino-5-iodothiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-amino-5-iodothiazole-4-carboxylate

Methyl 2-amino-5-iodothiazole-4-carboxylate (CAS No. 1235034-76-0): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-amino-5-iodothiazole-4-carboxylate, identified by its CAS number 1235034-76-0, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its role as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising an iodine substituent and an amino group on a thiazole core, make it an invaluable building block for drug discovery and development.

The thiazole scaffold is a prominent heterocyclic system widely recognized for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential applications in treating infections, inflammation, and even cancer. The presence of an iodine atom at the 5-position of the thiazole ring enhances the reactivity of this molecule, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex organic molecules, including pharmaceuticals.

In recent years, there has been a surge in research focusing on the development of novel thiazole-based compounds with enhanced therapeutic efficacy and reduced side effects. Methyl 2-amino-5-iodothiazole-4-carboxylate has emerged as a key intermediate in this endeavor. Its structural flexibility allows for modifications at multiple sites, enabling the synthesis of diverse derivatives with tailored biological properties. For instance, researchers have utilized this compound to develop new antibiotics targeting resistant bacterial strains by incorporating additional functional groups that enhance binding affinity to bacterial enzymes.

The pharmaceutical industry has also explored the potential of Methyl 2-amino-5-iodothiazole-4-carboxylate in the development of anticancer agents. Thiazole derivatives have shown promise in inhibiting key enzymes involved in tumor growth and progression. By leveraging the reactivity of the iodine atom, scientists can introduce various pharmacophores that selectively interact with cancer cell targets. Preliminary studies have indicated that certain derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines while maintaining low toxicity towards normal cells.

Moreover, the compound's utility extends beyond traditional drug development. It has found applications in materials science and agrochemical research. The unique electronic properties of the iodothiazole moiety make it an attractive candidate for designing advanced materials with applications in optoelectronics and catalysis. In agrochemistry, derivatives of Methyl 2-amino-5-iodothiazole-4-carboxylate have been investigated for their potential as herbicides and fungicides, offering new solutions to agricultural challenges.

The synthesis of Methyl 2-amino-5-iodothiazole-4-carboxylate involves multi-step organic transformations that highlight its synthetic significance. The process typically begins with the functionalization of a thiazole precursor, followed by selective iodination and carboxylation to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its widespread use in research and industrial applications.

In conclusion, Methyl 2-amino-5-iodothiazole-4-carboxylate (CAS No. 1235034-76-0) is a cornerstone compound in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a pivotal intermediate in chemical biology and drug discovery.